Cas no 70453-71-3 (N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide)
70453-71-3 structure
Product Name:N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
CAS No:70453-71-3
MF:C17H12ClNO2S
MW:329.800682067871
CID:1743846
PubChem ID:607024
Update Time:2025-04-21
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxamide, N-(4-acetylphenyl)-3-chloro-
- N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
- SR-01000424794
- STK132978
- SR-01000424794-1
- CB02030
- PKOPSSCTCHIJHC-UHFFFAOYSA-N
- N-(4-Acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide #
- SMSF0007027
- CBMicro_000767
- AKOS000592085
- 70453-71-3
- AG-205/11611357
- N-(4-acetylphenyl)-3-chlorobenzo[b]thiophene-2-carboxamide
- Benzothiophene-2-carboxamide, 3-chloro-N-(4-acetylphenyl)-
- F0359-0241
- BIM-0000660.P001
-
- Inchi: 1S/C17H12ClNO2S/c1-10(20)11-6-8-12(9-7-11)19-17(21)16-15(18)13-4-2-3-5-14(13)22-16/h2-9H,1H3,(H,19,21)
- InChI Key: PKOPSSCTCHIJHC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(NC2C=CC(C(C)=O)=CC=2)=O)SC2C=CC=CC=21
Computed Properties
- Exact Mass: 329.02786
- Monoisotopic Mass: 329.0277275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 74.4Ų
Experimental Properties
- PSA: 46.17
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0359-0241-2μmol |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-5μmol |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-10μmol |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-20μmol |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-1mg |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-2mg |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-3mg |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-4mg |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-5mg |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0359-0241-10mg |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide |
70453-71-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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